1-([2,3'-Bipyridin]-4-ylmethyl)-3-(2-ethoxyphenyl)urea

• IUPAC Name: 1-(2-ethoxyphenyl)-3-[(2-pyridin-3-ylpyridin-4-yl)methyl]urea
• InChI: InChI=1S/C20H20N4O2/c1-2-26-19-8-4-3-7-17(19)24-20(25)23-13-15-9-11-22-18(12-15)16-6-5-10-21-14-16/h3-12,14H,2,13H2,1H3,(H2,23,24,25)
• InChI Key: YPUDRSUIGQICRY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)NCC2=CC(=NC=C2)C3=CN=CC=C3
• Molecular Formula: C20H20N4O2
• Molecular Weight: 348.4 g/mol
• CAS No.: 2034440-62-3

Description

1-([2,3'-Bipyridin]-4-ylmethyl)-3-(2-ethoxyphenyl)urea, commonly known as BIPU, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BIPU is a urea derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Molecular Structure and Self-Assembly

Complexation-Induced Unfolding of Heterocyclic Ureas : Heterocyclic ureas demonstrate an ability to undergo conformational changes and self-assembly into multiply hydrogen-bonded structures. These processes are significant for understanding molecular interactions and designing new materials with specific properties. The study by Corbin et al. (2001) provides detailed insights into the synthesis, conformational studies, and the concentration-dependent unfolding of heterocyclic ureas into complex structures through hydrogen bonding, mimicking biological processes such as the helix-to-sheet transition in peptides (Corbin et al., 2001).

Synthetic Methodologies

Preparation and Reactivity of 2-Phenylaminopyridines : Mørkved's work (1986) on the synthesis of 2-(N-alkoxycarbonyl-N-phenyl)aminopyridine 1-oxides contributes to the understanding of the chemical reactivity and preparation methods of compounds structurally related to "1-([2,3'-Bipyridin]-4-ylmethyl)-3-(2-ethoxyphenyl)urea". Such studies are foundational for developing synthetic pathways for novel compounds (Mørkved, 1986).

Enzyme Inhibition and Anticancer Activity

Inhibitors of Acetylcholinesterase : The design and biochemical evaluation of flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas as novel acetylcholinesterase inhibitors by Vidaluc et al. (1995) demonstrate the potential therapeutic applications of urea derivatives in treating conditions like Alzheimer's disease. This study emphasizes optimizing pharmacophoric moieties for enhanced inhibitory activity (Vidaluc et al., 1995).

Antiproliferative Effects of Phenoxypyrimidine-Urea Derivative : Research by Gil et al. (2021) on the compound AKF-D52, a phenoxypyrimidine urea derivative, highlights its antiproliferative effects against non-small cell lung cancer cells, showcasing the potential of urea derivatives as anticancer agents. The study details how AKF-D52 induces apoptosis and autophagy in cancer cells, providing insights into the mechanism of action of such compounds (Gil et al., 2021).

Gelation and Material Science

Anion Tuning of Gelation Properties : Lloyd and Steed (2011) explored how 1-(3-methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea forms hydrogels with varying rheological and morphological properties depending on the anion present. This study offers a pathway to tuning physical properties of gels for potential applications in material science and drug delivery systems (Lloyd & Steed, 2011).